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A Comprehensive Guide to the Performance of Tungsten Carbide in Industrial Applications

Tungsten carbide stands as a cornerstone material in a multitude of industrial sectors, prized

for its exceptional hardness, wear resistance, and ability to withstand high temperatures. This

guide provides an objective comparison of tungsten carbide's performance against other

common industrial materials such as steel, ceramics, and diamond. The information presented

is supported by quantitative data and detailed experimental protocols to assist researchers,

scientists, and drug development professionals in making informed material selections.

Comparative Analysis of Material Properties
The selection of a material for a specific industrial application hinges on a thorough

understanding of its mechanical and physical properties. Tungsten carbide, a composite

material formed from tungsten and carbon, offers a unique combination of hardness and

toughness that sets it apart from other materials.[1] The following tables summarize the key

performance indicators for tungsten carbide and its common alternatives.

Table 1: Hardness and Wear Resistance
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Material
Rockwell Hardness
(HRA)

Vickers Hardness
(HV)

Abrasive Wear
Resistance (ASTM
G65, Volume Loss
in mm³)

Tungsten Carbide 89 - 95[2][3] ~2400[3][4] 4.5 - 10.3[5]

Tool Steel
~60-70 HRC

(equivalent)
~800-900

Significantly higher

than Tungsten

Carbide[6]

Alumina Ceramic ~90-94 ~1500-2000

Lower than Tungsten

Carbide under certain

conditions[7]

Silicon Nitride

Ceramic
~92-95 ~1800-2200[3]

Varies with

composition and

manufacturing

Diamond >98 ~10000[3] Extremely low

Table 2: Strength and Toughness

Material
Transverse
Rupture Strength
(MPa)

Fracture
Toughness
(MPa√m)

Impact Resistance
(Charpy, Joules)

Tungsten Carbide 612 - 2840+[8][9] 6 - 15[10]

Lower than steel,

brittle fracture is a

concern[11]

Tool Steel High High High, ductile fracture

Alumina Ceramic ~300-600 3 - 5
Low, prone to brittle

fracture

Silicon Nitride

Ceramic
~600-1000 5 - 8

Moderate for a

ceramic

Diamond Low 3.4 - 5 Low, very brittle
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Experimental Protocols
To ensure accurate and reproducible comparisons of material performance, standardized

testing methodologies are crucial. The following sections detail the experimental protocols for

key performance indicators.

Hardness Testing
Hardness is a measure of a material's resistance to localized plastic deformation such as

scratching or indentation.

Rockwell Hardness Test (HRA Scale for Tungsten Carbide)

Principle: This test measures the depth of penetration of a diamond cone indenter under a

specific load.[12] The HRA scale is particularly suited for hard materials like cemented

carbides.[13][14]

Procedure:

Ensure the surface of the test specimen is clean, smooth, and free from defects.[13]

A preliminary test force of 10 kgf (98.07 N) is applied.[12]

The total test force of 60 kgf (588.4 N) is then applied for a specified dwell time.[12]

The force is returned to the preliminary test force.

The difference in the depth of penetration between the preliminary and total test forces is

measured and converted to an HRA hardness number.

Multiple measurements are taken at different locations on the specimen to ensure an

accurate average value.[13]

Vickers Hardness Test (HV)

Principle: This method uses a diamond pyramid indenter to create an indentation on the

material's surface. The hardness value is calculated based on the load applied and the

surface area of the indentation.[15]
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Procedure:

The surface of the specimen must be polished to a mirror-like finish to allow for accurate

measurement of the indentation.[16]

A square-based pyramidal diamond indenter with an angle of 136° between opposite faces

is pressed into the material with a specific test load (ranging from 1 gf to 120 kgf).[16]

The load is held for a standard dwell time, typically 10 to 15 seconds.[15]

After removing the load, the two diagonals of the resulting indentation are measured using

a microscope.[15]

The Vickers hardness number (HV) is calculated using the formula: HV = (2 * F *

sin(136°/2)) / d², where F is the applied load and d is the average length of the diagonals.

[16]

Wear Resistance Testing
Wear resistance is the ability of a material to resist material loss due to mechanical action.

Pin-on-Disc Test (ASTM G99)

Principle: This test evaluates the wear characteristics of a material by sliding a pin or ball

against a rotating disc under a constant load.[17][18]

Procedure:

A pin or ball of a standard material (or the test material) is loaded against a flat, rotating

disc of the counterpart material.[17]

The load, sliding speed, and sliding distance are set to predetermined values.[19]

The test is conducted in a controlled environment (e.g., ambient air, lubricated).[18]

The frictional force is continuously measured during the test.
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The volume of material lost from both the pin and the disc is determined by measuring the

dimensions of the wear scars or by mass loss.[17]

Strength and Toughness Testing
Transverse Rupture Strength (ASTM B406)

Principle: This test determines the breaking strength of a brittle material under a bending

load.[20][21]

Procedure:

A rectangular specimen of standard dimensions is placed on two supports.[20][21]

A load is applied to the center of the specimen from above until it fractures.[20]

The load at which fracture occurs is recorded.

The transverse rupture strength is calculated based on the fracture load, the distance

between the supports, and the specimen's cross-sectional dimensions.[20]

Charpy Impact Test (ASTM E23)

Principle: This test measures the energy absorbed by a notched specimen during fracture,

providing an indication of the material's toughness.[22][23]

Procedure:

A standardized notched specimen is prepared.[24]

The specimen is securely held in a fixture.[24]

A weighted pendulum is released from a known height, striking the specimen on the side

opposite the notch.[23]

The pendulum breaks the specimen and swings to a lower height on the other side.

The energy absorbed by the specimen during fracture is calculated from the difference

between the initial and final heights of the pendulum.[23]
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Visualizing Experimental Workflows
To further clarify the experimental methodologies, the following diagrams illustrate the

workflows for key performance assessment tests.
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Workflow for Hardness Testing Procedures.
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Pin-on-Disc Wear Test (ASTM G99) Transverse Rupture Strength Test (ASTM B406)
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Workflow for Wear and Strength Testing.
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Logical Framework for Material Selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.astm.org [store.astm.org]

2. How To Test Tungsten Carbide? - ZHONGBO [zhongbocarbide.com]

3. carbide-products.com [carbide-products.com]

4. Tungsten carbide - Wikipedia [en.wikipedia.org]

5. Testing and Validation - Extreme Coatings India [extremecoatingsindia.com]

6. hardide.com [hardide.com]

7. Hardness Testing of Ceramics [metallography.com]

8. mdpi.com [mdpi.com]

9. researchgate.net [researchgate.net]

10. retopz.com [retopz.com]

11. What Is Stronger Tungsten Or Carbide? - ZHONGBO [zhongbocarbide.com]

12. news.chinatungsten.com [news.chinatungsten.com]

13. carbide-products.com [carbide-products.com]

14. Hardness Testing of Tungsten Carbide [zzbetter.com]

15. Vickers Hardness Testing ISO 6507 & ASTM E384 | EMCO-TEST [emcotest.com]

16. ebatco.com [ebatco.com]

17. ASTM G99-17 | Wear Testing with Pin-on-Disk - Rtec Instruments [rtec-instruments.com]

18. Pin-on-Disk [ist.fraunhofer.de]

19. nasrazma.ir [nasrazma.ir]

20. universalgripco.com [universalgripco.com]

21. generalcarbide.com [generalcarbide.com]

22. galdabini.eu [galdabini.eu]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1195092?utm_src=pdf-custom-synthesis
https://store.astm.org/e0023-24.html
https://www.zhongbocarbide.com/how-to-test-tungsten-carbide.html
https://www.carbide-products.com/blog/tungsten-carbide-hardness-vs-diamond/
https://en.wikipedia.org/wiki/Tungsten_carbide
https://extremecoatingsindia.com/technical-resources/testing-and-validation/
https://hardide.com/wp-content/uploads/2020/05/World_Congress_MPIF_PM20081.pdf
https://www.metallography.com/ceramics/ceramics.htm
https://www.mdpi.com/2075-4701/13/6/1051
https://www.researchgate.net/publication/370529867_The_Assessment_of_the_Transversal_Rupture_Strength_TRS_and_Hardness_of_WC-Co_Specimens_Made_via_Additive_Manufacturing_and_Sinter-HIP
https://www.retopz.com/fracture-toughness-in-the-tungsten-carbide-industry-an-explanatory-overview/
https://www.zhongbocarbide.com/what-is-stronger-tungsten-or-carbide.html
http://news.chinatungsten.com/en/tungsten-information/89474-ti-11826.html
https://www.carbide-products.com/blog/hardness-testing-of-carbide/
https://www.zzbetter.com/new/Hardness-Testing-of-Tungsten-Carbide.html
https://www.emcotest.com/en/hardness-knowledge/overview-of-hardness-testing-methods/vickers-hardness-test
https://www.ebatco.com/wp-content/uploads/2013/12/Vickers-Hardness-Testing-of-Metallic-and-Ceramic-Materials-1.pdf
https://rtec-instruments.com/tribometer/tribometer-applications/astm-g99-17-wear-testing-with-pin-on-disk/
https://www.ist.fraunhofer.de/en/expertise/analytics-testing-technology/pin-on-disk.html
https://nasrazma.ir/wp-content/uploads/2023/02/G99_04_RZK5.pdf
https://www.universalgripco.com/astm-b406
https://www.generalcarbide.com/wp-content/uploads/2019/04/GeneralCarbide-Designers_Guide_TungstenCarbide.pdf
https://www.galdabini.eu/material-testing-machines/metal-alloy-testing/charpy-pendulum-impact-test-ASTM-E23-ISO-148-1-ASTM-A370-NIST
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


23. zwickroell.com [zwickroell.com]

24. universalgripco.com [universalgripco.com]

To cite this document: BenchChem. ["assessing the performance of tungsten carbide in
industrial applications"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195092#assessing-the-performance-of-tungsten-
carbide-in-industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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